molecular formula C22H27ClN2O5S B2478707 Ethyl 2-(benzo[d][1,3]dioxole-5-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride CAS No. 1329988-39-7

Ethyl 2-(benzo[d][1,3]dioxole-5-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

Cat. No. B2478707
CAS RN: 1329988-39-7
M. Wt: 466.98
InChI Key: CXFATUUOAZXRNB-UHFFFAOYSA-N
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Description

Benzodioxol derivatives are a class of compounds that have been studied for their potential applications in various fields . They are characterized by the presence of a benzodioxol subunit .


Synthesis Analysis

Benzodioxol derivatives can be synthesized via various methods. For instance, one study reported the synthesis of benzodioxol carboxamide derivatives . Another study reported the synthesis of organoselenium compounds incorporating a benzodioxol subunit .


Molecular Structure Analysis

The molecular structure of benzodioxol derivatives can be analyzed using various spectroscopic techniques such as HRMS, 1H-, 13C-NMR, and MicroED .


Chemical Reactions Analysis

The chemical reactions involving benzodioxol derivatives can be complex and varied. For instance, one study reported the synthesis of benzodioxol carboxamide derivatives and their efficacy against α-amylase .


Physical And Chemical Properties Analysis

The physical and chemical properties of benzodioxol derivatives can be analyzed using various techniques. For instance, one study reported the characterization of benzodioxol carboxamide derivatives via HRMS, 1H-, 13C-NMR, and MicroED .

Scientific Research Applications

Anti-Doping Control for Recombinant Erythropoietin (rHuEPO)

Antibody Development for Asialo-Erythropoietin

Mechanism of Action

The mechanism of action of benzodioxol derivatives can vary depending on the specific compound and its intended use. For instance, some benzodioxol derivatives have been found to exhibit potent α-amylase inhibition, suggesting potential antidiabetic activity .

Safety and Hazards

The safety and hazards associated with benzodioxol derivatives can vary depending on the specific compound. For instance, some benzodioxol derivatives were found to exhibit negligible effects on the Hek293t normal cell line, suggesting their safety .

properties

IUPAC Name

ethyl 2-(1,3-benzodioxole-5-carbonylamino)-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H26N2O5S.ClH/c1-6-27-20(26)16-13-10-21(2,3)24-22(4,5)17(13)30-19(16)23-18(25)12-7-8-14-15(9-12)29-11-28-14;/h7-9,24H,6,10-11H2,1-5H3,(H,23,25);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CXFATUUOAZXRNB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(SC2=C1CC(NC2(C)C)(C)C)NC(=O)C3=CC4=C(C=C3)OCO4.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H27ClN2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

467.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 2-(benzo[d][1,3]dioxole-5-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

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